5,6-Diamino-1-furfuryluracil

• CAS No.: 230644-89-0
• Molecular Formula: C9H10N4O3
• Molecular Weight: 222.20 g/mol
• IUPAC Name: 5,6-diamino-1-(furan-2-ylmethyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C9H10N4O3/c10-6-7(11)13(9(15)12-8(6)14)4-5-2-1-3-16-5/h1-3H,4,10-11H2,(H,12,14,15)
• InChI Key: SCXRUKKEZHRRDA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN2C(=C(C(=O)NC2=O)N)N

Description

5,6-Diamino-1-furfuryluracil is a useful research compound. Its molecular formula is C9H10N4O3 and its molecular weight is 222.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

6-Amino-1-furfuryluracil (3.0 g, 14.5-mmol) was dissolved with heating in 30% aqueous acetic acid (30 ml) and then a solution of sodium nitrite (1.7 g, 24.6 mmol) in water (5 ml) was added dropwise. The reaction was heated to 70° C. for 30 min and then cooled to 0° C. The solids were collected by filtration and rinsed with cold water (20 ml). The solids were dissolved into concentrated aqueous ammonium hydroxide solution (10 ml) and then a solution of sodium hydrosulfite (9.8 g, 47.8 mmol) in water (30 ml) was added in one portion. After heating at 80° C. for 1 hour, the slurry was cooled to ambient temperature. The solids were collected by filtration, rinsed with water (4×50 ml) and vacuum dried over phosphorus pentoxide to give 5,6-diamino-1-furfuryluracil (1.72 g, 53% yield) as a brown solid.